4-{4-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine

• IUPAC Name: [4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C17H21N7O2/c25-16(14-13-18-3-4-19-14)23-7-5-22(6-8-23)15-1-2-20-17(21-15)24-9-11-26-12-10-24/h1-4,13H,5-12H2
• InChI Key: CFJKLBOWJBFFQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=NC=C2)N3CCOCC3)C(=O)C4=NC=CN=C4
• Molecular Formula: C17H21N7O2
• Molecular Weight: 355.4 g/mol

Description

4-{4-[4-(2-pyrazinylcarbonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as PPM or PPM-1.

Scientific Research Applications

Synthetic Chemistry Applications

Compounds featuring morpholine and piperazine moieties have been explored for their utility in synthetic chemistry, particularly in the synthesis of heterocyclic compounds. For instance, a study demonstrated the One-Pot Biginelli Synthesis of dihydropyrimidinone derivatives containing piperazine/morpholine moiety, highlighting an efficient method to synthesize these compounds in good yield (Bhat et al., 2018). Similarly, the synthesis of novel 6-(heteroatom-substituted)-(thio)pyrimidine derivatives incorporating morpholine and piperazine groups indicates the role of these moieties in creating biologically active heterocycles (Ho & Suen, 2013).

Material Science and Dye Applications

Morpholine and its derivatives have found applications in the development of dyes and pigments, especially for synthetic-polymer fibers. The condensation of 4-halogeno-1,8-naphthalic anhydride with cyclic secondary amines, including morpholine and piperazine, yields derivatives that afford yellow to orange dyes with good coloration and fastness properties on polyester (Peters & Bide, 1985).

Medicinal Research

In medicinal research, nitrogen-sulfur containing heterocycles, which can include morpholine and piperazine systems, are of significant interest due to their bioactive behavior. These compounds exhibit a broad range of biological and pharmacological activities, making them valuable in the discovery of new medicinally important heterocyclic compounds (Sharma, Amin, & Kumar, 2020). Additionally, the synthesis and activity of novel indole-linked triazole derivatives as antifungal agents, incorporating piperazine and morpholine, further exemplify the therapeutic potential of these moieties (Na, 2010).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.